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Compound Name: )
methylhydrazinecarboxylate

cat. No.: B1280365

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyl 1-methylhydrazinecarboxylate, with the CAS number 37519-04-3, is a chemical
intermediate of significant interest in the field of organic synthesis, particularly in the realm of
peptide chemistry and drug development. Its unique structure, featuring a benzyl protecting
group attached to a methylhydrazine carboxylate moiety, makes it a valuable building block for
the synthesis of complex molecules. This technical guide provides a comprehensive overview
of the available information on Benzyl 1-methylhydrazinecarboxylate, including its chemical
properties, its role in synthesis, and relevant experimental considerations.

Chemical Properties and Data

While specific, experimentally determined quantitative data for Benzyl 1-
methylhydrazinecarboxylate is not readily available in the public domain, its basic chemical
properties can be derived from its structure and information from chemical suppliers.
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Property Value Source
CAS Number 37519-04-3 Multiple
Molecular Formula CoH12N20:2 [1]
Molecular Weight 180.2 g/mol [1]
Purity (Typical) >97% [1]
Isomeric SMILES CN(EEO)oce1=cC=ce=Cl) [1]

N

Note: Properties such as melting point, boiling point, and detailed spectral data (*H NMR, 13C
NMR, IR, Mass Spectrometry) are not currently available in the cited search results.

Role in Synthesis: A Protected Hydrazine Building
Block

The primary application of Benzyl 1-methylhydrazinecarboxylate is as a synthetic
intermediate, particularly in the construction of peptide chains and other complex organic
molecules. The key to its utility lies in the benzyl group, which serves as a protecting group for
the carboxylate functionality.

The Benzyl Protecting Group

In multi-step syntheses, it is often crucial to temporarily block reactive functional groups to
prevent unwanted side reactions. The benzyl group in Benzyl 1-methylhydrazinecarboxylate
effectively masks the carboxylic acid, rendering it inert to a variety of reaction conditions. This
allows chemists to perform modifications on other parts of the molecule without affecting the
protected carboxylate.

Deprotection via Catalytic Hydrogenolysis

A significant advantage of using a benzyl protecting group is its selective removal under mild
conditions. The most common method for cleaving the benzyl ester is catalytic hydrogenolysis.
This reaction involves the use of hydrogen gas in the presence of a palladium catalyst (typically
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palladium on carbon, Pd/C). The process is highly efficient and selective, breaking the benzylic
C-O bond to release the free carboxylic acid and generating toluene as a byproduct.

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis of Benzyl 1-
methylhydrazinecarboxylate and its specific use in peptide synthesis are not available in the
reviewed literature. However, based on general principles of peptide synthesis and protecting
group chemistry, a generalized workflow can be described.

General Workflow for Use in Peptide Synthesis

The following diagram illustrates the conceptual workflow of how a protected hydrazine building
block like Benzyl 1-methylhydrazinecarboxylate would be utilized in a peptide synthesis
campaign.

Conceptual Workflow: Benzyl 1-methylhydrazinecarboxylate in Synthesis

Synthesis of Protected Building Block ‘

Peptide Chain Elongation

Coupling Reaction i Catalytic Hydrogenolysis
(€., vith EDC/IDCC) Protected Peptide-Hydrazide (Hz, PAIC)

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis and utilization of Benzyl 1-
methylhydrazinecarboxylate.
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Biological Activity and Signaling Pathways

Currently, there is no specific information available in the scientific literature linking Benzyl 1-
methylhydrazinecarboxylate to any direct biological activity or its involvement in cellular
signaling pathways. Its role appears to be confined to that of a synthetic intermediate in the
preparation of potentially bioactive molecules. While hydrazone derivatives, in general, have
been studied for a wide range of biological activities, these findings cannot be directly
extrapolated to Benzyl 1-methylhydrazinecarboxylate without specific experimental
evidence.

Conclusion

Benzyl 1-methylhydrazinecarboxylate is a valuable, albeit specialized, chemical intermediate
for organic synthesis. Its primary utility is in peptide synthesis, where it serves as a precursor
with a readily cleavable benzyl protecting group. While the conceptual framework for its
application is well-understood within the principles of protecting group chemistry, a notable gap
exists in the public domain regarding detailed experimental protocols, comprehensive
guantitative data, and any inherent biological activity. For researchers and drug development
professionals, this compound represents a useful tool in the synthetic chemist's arsenal, though
its specific implementation would require in-house process development and characterization.
Further publications detailing its synthesis and application would be a valuable contribution to
the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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